Cas no 2171574-45-9 (ethyl 2-amino-2-(6-cyano-1H-indol-3-yl)acetate)

• Product Name: ethyl 2-amino-2-(6-cyano-1H-indol-3-yl)acetate
• CAS No: 2171574-45-9
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 5565587
• PubChem ID: 165595303
• Update Time: 2025-06-11

ethyl 2-amino-2-(6-cyano-1H-indol-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2171574-45-9
• ethyl 2-amino-2-(6-cyano-1H-indol-3-yl)acetate
• EN300-1633032

• Inchi： 1S/C13H13N3O2/c1-2-18-13(17)12(15)10-7-16-11-5-8(6-14)3-4-9(10)11/h3-5,7,12,16H,2,15H2,1H3
• InChI Key： XZTYUFSVDSVAOO-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C1=CNC2C=C(C#N)C=CC1=2)N)=O

Computed Properties

• Exact Mass: 243.100776666g/mol
• Monoisotopic Mass: 243.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 91.9Ų

Additional information on ethyl 2-amino-2-(6-cyano-1H-indol-3-yl)acetate

Recent Advances in the Study of Ethyl 2-amino-2-(6-cyano-1H-indol-3-yl)acetate (CAS: 2171574-45-9)

The compound ethyl 2-amino-2-(6-cyano-1H-indol-3-yl)acetate (CAS: 2171574-45-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This indole derivative is characterized by its unique structural features, including a cyano group at the 6-position of the indole ring and an ethyl ester moiety, which make it a promising scaffold for the synthesis of bioactive molecules. Recent studies have explored its utility as a building block for the development of novel therapeutic agents targeting various diseases, including cancer, neurological disorders, and infectious diseases.

One of the key areas of research involving ethyl 2-amino-2-(6-cyano-1H-indol-3-yl)acetate is its role in the synthesis of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in cancer and other pathological conditions. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of kinases, including EGFR and VEGFR, which are well-known targets in oncology. The study highlighted the compound's ability to modulate kinase activity through competitive binding at the ATP-binding site, suggesting its potential as a lead compound for further optimization.

In addition to its applications in kinase inhibition, ethyl 2-amino-2-(6-cyano-1H-indol-3-yl)acetate has also been investigated for its neuroprotective properties. A 2023 study in ACS Chemical Neuroscience reported that this compound and its analogs could mitigate oxidative stress and apoptosis in neuronal cells, making them potential candidates for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The researchers attributed these effects to the compound's ability to scavenge reactive oxygen species (ROS) and activate endogenous antioxidant pathways.

Another notable application of this compound is in the field of antimicrobial research. A recent publication in Bioorganic & Medicinal Chemistry Letters described the synthesis of a series of indole-based derivatives, including ethyl 2-amino-2-(6-cyano-1H-indol-3-yl)acetate, and evaluated their activity against drug-resistant bacterial strains. The results indicated that these compounds exhibit broad-spectrum antibacterial activity, particularly against Gram-positive pathogens such as methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the cyano and ester functionalities play a crucial role in enhancing membrane permeability and disrupting bacterial cell wall synthesis.

Despite these promising findings, challenges remain in the development of ethyl 2-amino-2-(6-cyano-1H-indol-3-yl)acetate-based therapeutics. Issues such as poor solubility, metabolic instability, and off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research is focused on optimizing the pharmacokinetic and pharmacodynamic properties of this compound to improve its clinical potential. For instance, a recent patent application disclosed the development of prodrug derivatives designed to enhance oral bioavailability and tissue distribution.

In conclusion, ethyl 2-amino-2-(6-cyano-1H-indol-3-yl)acetate (CAS: 2171574-45-9) represents a versatile and pharmacologically active scaffold with diverse applications in drug discovery. Its ability to target multiple biological pathways underscores its potential as a valuable tool for the development of next-generation therapeutics. Future research should focus on elucidating its mechanism of action in greater detail and advancing its translation into clinical candidates. The continued exploration of this compound and its derivatives is expected to yield significant contributions to the fields of oncology, neurology, and infectious disease.